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Compound of Interest

Compound Name: 2',3'-Dideoxy-5-iodocytidine

Cat. No.: B15565798

Introduction

These application notes provide a detailed protocol for the dissolution, storage, and handling of
2',3'-Dideoxy-5-iodocytidine (CAS RN: 114748-57-1), a nucleoside analog used in various
research applications, including as an antibiotic, particularly against Mycobacterium, and for
gene sequencing.[1][2] Proper preparation of this compound in solution is critical for obtaining
reliable and reproducible experimental results. This document is intended for researchers,
scientists, and drug development professionals.

Physicochemical Properties and Solubility

2',3'-Dideoxy-5-iodocytidine is a white to off-white solid.[1][3] Its solubility is a key factor in its
experimental application. The compound is highly soluble in dimethyl sulfoxide (DMSO) but has
limited solubility in agueous solutions.

Table 1: Solubility and Physicochemical Data for 2',3'-Dideoxy-5-iodocytidine
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Property Value Reference(s)
Molecular Formula CoH12IN30s3 [1]

Molecular Weight 337.11 g/mol [1]
Appearance White to off-white solid [11[3]

Solubility in DMSO

70 mg/mL (207.65 mM)

[4]

Solubility in Water

Slightly soluble

[3]

Solubility in Methanol

Slightly soluble

[3]

Solubility in Acetonitrile

Slightly soluble

[3]

Storage (Solid)

-20°C, protect from light,

hygroscopic

[1]3]

Storage (In Solvent)

-80°C for up to 6 months;

-20°C for up to 1 month.
Protect from light. Avoid

repeated freeze-thaw cycles.

[4]

Experimental Protocols
Preparation of a High-Concentration Stock Solution in

DMSO

Given its high solubility, DMSO is the recommended solvent for preparing primary stock

solutions of 2',3'-Dideoxy-5-iodocytidine.

Materials:

Calibrated analytical balance

2',3'-Dideoxy-5-iodocytidine powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials
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e \ortex mixer
¢ Ultrasonic bath
Procedure:

o Pre-weighing Preparation: Allow the vial of 2',3'-Dideoxy-5-iodocytidine to equilibrate to
room temperature before opening to minimize condensation, as the compound is
hygroscopic.[3][4]

e Weighing: Accurately weigh the desired amount of the compound in a sterile microcentrifuge
tube.

o Solvent Addition: Add the calculated volume of high-purity DMSO to achieve the target
concentration (e.g., for a 70 mg/mL stock solution, add 1 mL of DMSO to 70 mg of the
compound).

» Dissolution: Vortex the mixture thoroughly. To ensure complete dissolution, sonicate the
solution in an ultrasonic bath.[4] Visually inspect the solution to confirm that no particulate
matter remains. The solution should be clear.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in amber
vials to protect from light. Store the aliquots at -80°C for long-term storage (up to 6 months)
or at -20°C for short-term storage (up to 1 month).[4] This practice minimizes degradation
from repeated freeze-thaw cycles.
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Preparation

Start: Equilibrate Compound to RT

i

Weigh 2',3'-Dideoxy-5-iodocytidine

Dissc%ution

Gdd Anhydrous DMSO]

Vortex Thoroughly

[Sonicate to Ensure Complete DissolutiorD
C/isually Inspect for Clarita

Storage
y

Gliquot into Amber Vials]
[Store at -80°C or -20°C]
Gnd: Ready for USGD

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Thaw DMSO Stock Solution
(-80°C /-20°C)

Optional: Intermediate Dilution
(in DMSO or Buffer)

Add to Pre-warmed
Aqueous Buffer/Media
Mix Gently
Check for Precipitation

(Working Solution Ready for Assaa Rpggﬁgtig;r::gﬁf:tz;
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. 5'-Deoxy-5'-lodocytidine | C9H12IN304 | CID 44229008 - PubChem
[pubchem.ncbi.nlm.nih.gov]

» 3. Synthesis, antiviral activity, and stability of nucleoside analogs containing tricyclic bases -
PubMed [pubmed.nchbi.nlm.nih.gov]

e 4. Synthesis, antiviral activity, and stability of nucleoside analogs containing tricyclic bases -
PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Protocol for the Dissolution and Handling of 2',3'-
Dideoxy-5-iodocytidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565798#protocol-for-dissolving-2-3-dideoxy-5-
iodocytidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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